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Compound of Interest

Compound Name: 2-(Butan-2-yloxy)-6-fluoroaniline

Cat. No.: B15268250

Get Quote

Executive Summary & Structural Scope

This guide analyzes the biological activity, synthesis, and structure-activity relationships (SAR)

of 2,6-disubstituted alkoxy fluoroanilines. In the context of medicinal and agrochemical
chemistry, this class represents a critical pharmacophore where the "2,6-disubstitution” pattern
is engineered to modulate metabolic stability and steric fit.[1]

We distinguish between two primary isomeric scaffolds within this topic. You must understand
the functional difference to apply them correctly:

» Scaffold A (The "Bioactive Shield"): 2,6-Difluoro-4-alkoxyaniline.

o Significance: The industry standard for herbicides (triazolopyrimidines) and kinase
inhibitors. The fluorine atoms at the 2,6-positions block metabolic oxidation and create a
“privileged structure" for enzyme binding.

o Scaffold B (The "Electron-Rich Core"): 2,6-Dialkoxy-4-fluoroaniline.
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o Significance: Less common in direct bioactivity due to rapid metabolic O-dealkylation, but
valuable as an electron-rich intermediate for specific dye synthesis and liquid crystal
formulations.

This guide focuses primarily on Scaffold A (2,6-Difluoro-4-alkoxyaniline), as it possesses the
significant biological activity relevant to drug and agrochemical development.

Mechanism of Action & Biological Activity[2]

The biological potency of 2,6-disubstituted alkoxy fluoroanilines stems from the synergistic
effect of the fluorine shield and the alkoxy tail.

Agrochemical Application: ALS Inhibition

In the agrochemical sector, this scaffold is a key intermediate for Triazolopyrimidines (e.g.,
analogs of Flumetsulam).[2]

» Target: Acetolactate Synthase (ALS), also known as Acetohydroxyacid Synthase (AHAS).[2]

e Mechanism: The aniline moiety (often sulfonated) binds to the regulatory site of the ALS
enzyme. The 2,6-difluoro substitution provides steric bulk that fits the binding pocket while
preventing ring rotation, locking the molecule in an active conformation. The 4-alkoxy group
(often methoxy) acts as a hydrogen bond acceptor, anchoring the molecule to the protein
backbone.

o Outcome: Inhibition of branched-chain amino acid synthesis (Valine, Leucine, Isoleucine),
leading to plant death.[2]

Pharmaceutical Application: Kinase Inhibition

In oncology, this motif is utilized in MAPK (Mitogen-Activated Protein Kinase) inhibitors.

o Metabolic Stability (The Fluorine Effect): The C-F bond is shorter and stronger than the C-H
bond. Placing fluorines at the 2,6-positions blocks the ortho-position from metabolic attack by
Cytochrome P450 enzymes (specifically preventing ring hydroxylation).

» Electronic Modulation: The electron-withdrawing nature of the fluorines reduces the basicity
of the aniline nitrogen (
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drop). This is critical when the aniline is converted into a urea or amide linkage, as it
increases the acidity of the NH proton, enhancing its ability to serve as a hydrogen bond
donor to the kinase hinge region.

Signaling Pathway Visualization

The following diagram illustrates the interference of this scaffold within the ALS pathway (Agro)
and MAPK pathway (Pharma).
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Caption: Dual-mechanism action: ALS inhibition in plants (left) and metabolic resistance/kinase
binding in pharmaceuticals (right).[2]

Comparative Activity Data (SAR)[3]

The length of the alkoxy chain at the 4-position significantly alters lipophilicity (
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) and binding affinity. The following table summarizes general SAR trends observed in 2,6-

difluoro-4-alkoxyaniline derivatives.

Substituent (R)

Structure

LogP (Approx)

Biological
Utility

Key
Characteristic

Methoxy (-OCHs)

2,6-Difluoro-4-

methoxyaniline

High
(Herbicides/Drug

s)

Optimal balance
of solubility and
steric fit. Most
common

scaffold.

Ethoxy (-
OCH2CHs)

2,6-Difluoro-4-

ethoxyaniline

Medium

Increased
lipophilicity;
better membrane
permeability but
higher steric
clash in small

pockets.

Trifluoromethoxy
(-OCF3)

2,6-Difluoro-4-
(OCFs3)aniline

High
(Specialized)

Extreme
metabolic
stability. Used
when half-life
extension is

critical.

Benzyloyx (-
OBn)

2,6-Difluoro-4-

benzyloxyaniline

Low (Direct)

Usually a
protected
intermediate; too
bulky for
standard ATP-
binding pockets.

Experimental Protocol: Synthesis of 2,6-Difluoro-4-
Methoxyaniline

Expertise Note: Direct electrophilic fluorination of 4-methoxyaniline is uncontrolled and

dangerous. The industry-standard "Self-Validating" protocol utilizes Nucleophilic Aromatic
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Substitution (

) followed by reduction. This method ensures regioselectivity.

Reagents & Safety

e Precursor: 3,4,5-Trifluoronitrobenzene (CAS: 132123-54-7).
» Nucleophile: Sodium Methoxide (NaOMe) in Methanol.
e Reductant: Hydrogen (Hz) with Pd/C catalyst OR Iron/Ammonium Chloride (Fe/NHa4Cl).[2]

o Safety: 3,4,5-Trifluoronitrobenzene is a skin irritant.[2] NaOMe is corrosive. Perform all steps
in a fume hood.

Step-by-Step Methodology

Step 1: Regioselective

(Methoxylation)[2]

e Dissolve 3,4,5-Trifluoronitrobenzene (1.0 eq) in anhydrous Methanol (0.5 M concentration).
e Cool the solution to 0°C in an ice bath.

e Add Sodium Methoxide (1.05 eq) dropwise over 30 minutes. Crucial: Maintain 0°C to prevent
over-substitution (displacing the 3 or 5 fluorines).

» Causality: The 4-position fluorine is most activated for nucleophilic attack because it is para
to the electron-withdrawing nitro group. The 3,5-fluorines are meta and less reactive.

 Stir at room temperature for 4 hours. Monitor by TLC (Hexane/EtOAc 8:2).[2]
« Validation: Product should be 3,5-difluoro-4-methoxynitrobenzene.

Step 2: Nitro Reduction

o Dissolve the intermediate from Step 1 in Ethanol/Water (4:1).

e Add Iron powder (3.0 eq) and Ammonium Chloride (0.5 eq).
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Reflux at 80°C for 2 hours.

Filter hot through Celite to remove iron residues.

Concentrate the filtrate and extract with Ethyl Acetate.

Validation: The appearance of a primary amine peak in IR (~3300-3400 cm~1) and
disappearance of Nitro peaks (~1500, 1350 cm™1).

Synthesis Workflow Diagram
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Caption: Regioselective synthesis route ensuring high purity of the 2,6-difluoro-4-alkoxy
scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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